Cas no 2406-29-3 (1,3-Cyclohexanedione, 2-ethyl-5,5-dimethyl-)

• Product Name: 1,3-Cyclohexanedione, 2-ethyl-5,5-dimethyl-
• CAS No: 2406-29-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1416404
• PubChem ID: 11275236
• Update Time: 2025-04-20

1,3-Cyclohexanedione, 2-ethyl-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-ethyl-5,5-dimethyl-
• 2-ethyl-5,5-dimethylcyclohexane-1,3-dione
• 2406-29-3
• DTXSID60460808
• SCHEMBL5612700

• Inchi： 1S/C10H16O2/c1-4-7-8(11)5-10(2,3)6-9(7)12/h7H,4-6H2,1-3H3
• InChI Key： GOSMSPNTUUZKBY-UHFFFAOYSA-N
• SMILES： O=C1C(CC)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14